Cas no 93636-83-0 (1,3,5-Trioxane, 2,4,6-tris(4-chlorobutyl)-)

• Product Name: 1,3,5-Trioxane, 2,4,6-tris(4-chlorobutyl)-
• CAS No: 93636-83-0
• MF: C₁₅H₂₇Cl₃O₃
• MW: 361.732082605362
• CID: 2817238
• Update Time: 2023-08-07

1,3,5-Trioxane, 2,4,6-tris(4-chlorobutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Trioxane, 2,4,6-tris(4-chlorobutyl)-
• 2,4,6-TRIS(4-CHLOROBUTYL)-1,3,5-TRIOXANE

• Inchi： 1S/C15H27Cl3O3/c16-10-4-1-7-13-19-14(8-2-5-11-17)21-15(20-13)9-3-6-12-18/h13-15H,1-12H2
• InChI Key： UDKOZWSLXRXQET-UHFFFAOYSA-N
• SMILES： ClCCCCC1OC(CCCCCl)OC(CCCCCl)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 194
• XLogP3: 5
• Topological Polar Surface Area: 27.7